molecular formula C10H13ClFN B8321896 N-(2-chloro-4-fluorophenyl)-N-(2-methyl-1-propyl)amine

N-(2-chloro-4-fluorophenyl)-N-(2-methyl-1-propyl)amine

Cat. No.: B8321896
M. Wt: 201.67 g/mol
InChI Key: HKPNZSIMIGWYAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-chloro-4-fluorophenyl)-N-(2-methyl-1-propyl)amine is a useful research compound. Its molecular formula is C10H13ClFN and its molecular weight is 201.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13ClFN

Molecular Weight

201.67 g/mol

IUPAC Name

2-chloro-4-fluoro-N-(2-methylpropyl)aniline

InChI

InChI=1S/C10H13ClFN/c1-7(2)6-13-10-4-3-8(12)5-9(10)11/h3-5,7,13H,6H2,1-2H3

InChI Key

HKPNZSIMIGWYAO-UHFFFAOYSA-N

Canonical SMILES

CC(C)CNC1=C(C=C(C=C1)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of the above propanamide (19.9 g, 92 mmol) in THF (200 ml) was cooled on an icebath. A 1M solution of borane in THF (100 ml, 100 mmol) was added and the mixture stirred at room temperature for 16 h. Methanol (50 ml) was carefully added followed by 1N hydrochloric acid (50 ml). The volume was concentrated in vacuo to 50 ml, water (200 ml) was added and pH in the aqueous phase was adjusted to 10 with 2N sodium hydroxide. The mixture was extracted with dichloromethane (3×100 ml) and the combined organic phases were extracted with 4N hydrochloric acid. The phases were separated, pH in the aqueous phase was adjusted to 10 with 6N sodium hydroxide and extracted with dichloromethane (2×100 ml). The organic phase was washed with water (50 ml) and dried (MgSO4). The solvent was evaporated in vacuo to give 15.0 g of N-(2-chloro-4-fluorophenyl)-N-(2-methyl-1-propyl)amine.
Quantity
19.9 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
reactant
Reaction Step Four

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